Cas no 1804417-56-8 (3-(Aminomethyl)-5-cyano-2-(difluoromethyl)pyridine-4-acetonitrile)

• Product Name: 3-(Aminomethyl)-5-cyano-2-(difluoromethyl)pyridine-4-acetonitrile
• CAS No: 1804417-56-8
• MF: C₁₀H₈F₂N₄
• MW: 222.194128036499
• CID: 4877387
• Update Time: 2025-06-13

3-(Aminomethyl)-5-cyano-2-(difluoromethyl)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-5-cyano-2-(difluoromethyl)pyridine-4-acetonitrile

• Inchi： 1S/C10H8F2N4/c11-10(12)9-8(4-15)7(1-2-13)6(3-14)5-16-9/h5,10H,1,4,15H2
• InChI Key： YJRVMIXLQXVLFG-UHFFFAOYSA-N
• SMILES： FC(C1C(CN)=C(CC#N)C(C#N)=CN=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 326
• XLogP3: -0.3
• Topological Polar Surface Area: 86.5

Additional information on 3-(Aminomethyl)-5-cyano-2-(difluoromethyl)pyridine-4-acetonitrile

Comprehensive Overview of 3-(Aminomethyl)-5-cyano-2-(difluoromethyl)pyridine-4-acetonitrile (CAS No. 1804417-56-8)

3-(Aminomethyl)-5-cyano-2-(difluoromethyl)pyridine-4-acetonitrile (CAS No. 1804417-56-8) is a high-value pyridine derivative widely recognized for its versatile applications in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. This compound features a unique molecular structure combining cyano, difluoromethyl, and aminomethyl functional groups, making it a critical building block for designing novel bioactive molecules. Its heterocyclic framework and electron-withdrawing properties have attracted significant attention from researchers exploring drug discovery and precision chemistry.

In recent years, the demand for functionalized pyridines like 3-(Aminomethyl)-5-cyano-2-(difluoromethyl)pyridine-4-acetonitrile has surged due to their role in developing kinase inhibitors and antiviral agents, aligning with global health trends. The compound’s CAS No. 1804417-56-8 is frequently indexed in patent literature for its utility in small-molecule therapeutics, particularly in oncology and neurology. Its cyano group enhances binding affinity to biological targets, while the difluoromethyl moiety improves metabolic stability—a key consideration in modern medicinal chemistry.

From a synthetic perspective, 3-(Aminomethyl)-5-cyano-2-(difluoromethyl)pyridine-4-acetonitrile exemplifies innovations in green chemistry. Researchers emphasize atom-efficient routes to minimize waste, reflecting the industry’s shift toward sustainable synthesis. Analytical techniques such as HPLC and NMR are essential for quality control, ensuring high purity (>98%) for pharmaceutical-grade applications. The compound’s stability under ambient conditions further supports its industrial scalability.

The agrochemical sector also leverages CAS No. 1804417-56-8 for developing next-generation crop protection agents. Its pyridine core acts as a scaffold for herbicides and pesticides with enhanced selectivity and lower environmental impact. This aligns with the growing consumer demand for eco-friendly agriculture solutions, a trending topic in biotechnology forums and academic discussions.

For researchers sourcing 3-(Aminomethyl)-5-cyano-2-(difluoromethyl)pyridine-4-acetonitrile, understanding its structure-activity relationship (SAR) is crucial. Computational modeling studies highlight how its electron-deficient ring interacts with enzymatic targets, a frequent subject in AI-driven drug design queries. Suppliers often provide technical datasheets detailing solubility (DMSO, ethanol) and storage recommendations (−20°C under inert gas), addressing common end-user concerns.

In summary, CAS No. 1804417-56-8 represents a convergence of multidisciplinary chemistry, addressing needs from life sciences to material engineering. Its patent landscape and commercial availability underscore its industrial relevance, while ongoing research explores untapped potential in catalysis and polymeric materials. As innovation accelerates, this compound is poised to remain a focal point in high-value chemical applications.